Cas no 2624125-33-1 (1-[5-(2-fluorophenyl)-1-methyl-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl]-3-(3-oxocyclobutyl)urea)

• Product Name: 1-[5-(2-fluorophenyl)-1-methyl-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl]-3-(3-oxocyclobutyl)urea
• CAS No: 2624125-33-1
• MF: C₂₁H₁₉FN₄O₃
• MW: 394.398967981339
• CID: 5640473
• PubChem ID: 165905935
• Update Time: 2025-06-10

1-[5-(2-fluorophenyl)-1-methyl-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl]-3-(3-oxocyclobutyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-[5-(2-fluorophenyl)-1-methyl-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl]-3-(3-oxocyclobutyl)urea
• EN300-27753945
• 2624125-33-1

• Inchi： 1S/C21H19FN4O3/c1-26-17-9-5-3-7-15(17)18(14-6-2-4-8-16(14)22)24-19(20(26)28)25-21(29)23-12-10-13(27)11-12/h2-9,12,19H,10-11H2,1H3,(H2,23,25,29)
• InChI Key： UHJVWKXQWXNBGY-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C2C=CC=CC=2N(C)C(C(N=1)NC(NC1CC(C1)=O)=O)=O

Computed Properties

• Exact Mass: 394.14411864g/mol
• Monoisotopic Mass: 394.14411864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 90.9Ų

Additional information on 1-[5-(2-fluorophenyl)-1-methyl-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl]-3-(3-oxocyclobutyl)urea

Comprehensive Analysis of 1-[5-(2-fluorophenyl)-1-methyl-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl]-3-(3-oxocyclobutyl)urea (CAS No. 2624125-33-1)

The compound 1-[5-(2-fluorophenyl)-1-methyl-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl]-3-(3-oxocyclobutyl)urea (CAS No. 2624125-33-1) represents a structurally intricate molecule with significant potential in pharmaceutical research. Its unique combination of a benzodiazepine core and a cyclobutylurea moiety positions it as a promising candidate for targeting neurological and metabolic pathways. Researchers are increasingly focusing on its structure-activity relationship (SAR) to optimize its therapeutic efficacy, particularly in conditions like anxiety disorders and chronic pain management.

Recent advancements in drug discovery have highlighted the importance of fluorinated compounds due to their enhanced bioavailability and metabolic stability. The presence of a 2-fluorophenyl group in this molecule underscores its potential for improved pharmacokinetics. Additionally, the 3-oxocyclobutyl fragment introduces conformational rigidity, which is critical for selective target binding. These features align with current trends in precision medicine, where tailored molecular designs are prioritized.

The synthesis of CAS No. 2624125-33-1 involves multi-step organic transformations, including amide coupling and cyclization reactions. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are essential for verifying its purity and structural integrity. Given the growing demand for small-molecule therapeutics, this compound’s synthetic accessibility and scalability are key advantages for industrial applications.

From a mechanistic perspective, preliminary studies suggest that this compound may modulate GABAergic signaling, a pathway implicated in numerous CNS disorders. Its dual functionality—combining a benzodiazepine scaffold with a urea linker—could enable novel interactions with ion channels or enzyme targets. Such versatility makes it a subject of interest in neuropharmacology and pain research.

In the context of intellectual property, CAS No. 2624125-33-1 has been cited in several patent applications, reflecting its commercial viability. Companies specializing in CNS drug development are actively exploring its derivatives to expand their portfolios. Furthermore, its low toxicity profile in preclinical models enhances its appeal for translational studies.

As the pharmaceutical industry shifts toward personalized therapies, compounds like 1-[5-(2-fluorophenyl)-1-methyl-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl]-3-(3-oxocyclobutyl)urea exemplify the convergence of medicinal chemistry and biotechnology. Future research directions may include crystallographic studies to elucidate its binding modes or in vivo efficacy trials to validate its therapeutic potential.